Cas no 99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Properties

Names and Identifiers

• 1,4-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• 1,4-Benzenediboronic acid bis(pinacol) ester
• 1,4-Phenylenediboronic acid, pinacol ester
• 1,4-Phenylenediboronicacid,pinacoldiester
• 4,4,5,5-tetramethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[4-(tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl]-1,3,2-dioxaborolane
• BENZENE-1,4-DIBORONIC ACID, PINACOL DIESTER
• 1,4-Benzenediboronic acid dipinacol ester
• 1,4-Phenyldiboronic acid
• AMTB185
• 1,4-Phenylenebis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• cyclic bis(tetramethylethylene) ester p-Benzenediboronic acid
• 1,4-BenzenediboronicAcidBis(pinacol)Ester
• 2,2'-(1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 1,3,2-Dioxaborolane, 2,2'-(1,4-phenylene)bis[4,4,5,5-tetramethyl-
• 1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• DTXSID30442257
• AKOS015960165
• Benzene-1,4-diboronic acid pinacol diester
• 1,4-Phenylenediboronic acid pinacol ester
• CS-W001007
• 1,4-Phenyldiboronic acid pinacol ester
• 1,4-Bis4,4,5,5-tetramethyl-1,3,2-dioxaborolam-2-ylbenzene
• 1,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzene
• SCHEMBL228212
• 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
• 99770-93-1
• doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
• UOJCDDLTVQJPGH-UHFFFAOYSA-N
• doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
• 14-Benzenediboronic Acid Bis(pinacol) Ester
• AS-2397
• B4633
• 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
• MFCD08276852
• 1 4-BENZENEDIBORONIC ACID DIPINACOL EST%
• 1,4-Benzenediboronic Acid Bispinacol Ester
• CS-0067161
• SY025289
• 1,4-Benzenediboronic acid bis(pinacol) ester, 97%
• 1,4-PHENYLENEDIBORONIC ACID, PINACOL ESTER
• +Expand

• MDL： MFCD08276852
• InChIKey： UOJCDDLTVQJPGH-UHFFFAOYSA-N
• Inchi： 1S/C18H28B2O4/c1-15(2)16(3,4)22-19(21-15)13-9-11-14(12-10-13)20-23-17(5,6)18(7,8)24-20/h9-12H,1-8H3
• SMILES： O1B(C2C([H])=C([H])C(B3OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O3)=C([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 330.21700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 330.2173697g/mol
• Heavy Atom Count: 24
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 36.9

Experimental Properties

• LogP: 2.28500
• PSA: 36.92000
• Boiling Point: 416.3°C at 760 mmHg
• Melting Point: 241.0 to 245.0 deg-C

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Security Information

• WGK Germany：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents